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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Get Quote

Chemical Profile & Storage Conditions

The table below summarizes the key identification and stable storage information for 8-Bromooctanoic

acid.

Property Description

CAS Number 17696-11-6 [1] [2] [3]

Molecular Formula C₈H₁₅BrO₂ [1] [4] [3]

Molecular Weight 223.11 g/mol [4] [2] [3]

Melting Point 35-37 °C (lit.) [1] [3]

Physical State (at RT) Solid (below ~35°C) [1] [3]

Recommended Storage Room temperature (below melting point) [3]

Stability Stable under recommended conditions [3]

Major Incompatibilities Strong oxidizing agents, strong bases [3]
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Stability Issues & Troubleshooting

This section addresses common stability problems, their causes, and solutions.

Q1: The compound has liquefied or appears oily. What happened?

Problem: The storage temperature is at or above the compound's melting point (35-37°C) [1] [3].

Solution: Immediately move the container to a cooler environment. The compound should re-solidify
upon cooling. Assess the storage area for heat sources (e.g., ovens, direct sunlight). For long-term

storage, ensure the ambient temperature remains consistently below 35°C.

Q2: My reaction yields are low, and I suspect the 8-Bromooctanoic acid has degraded.

Problem: The carboxylic acid and bromoalkyl groups can react with incompatible materials.

Solution:
Check for Incompatibilities: Ensure the compound has not been contacted with strong
oxidizing agents or strong bases, as these can cause decomposition [3].
Verify Solvent Choice: Use anhydrous solvents if the reaction is sensitive to water. The bromo

group can be susceptible to displacement in protic solvents over time.
Run an Assay: Use analytical techniques like NMR [4] to check the compound's purity before

use in critical experiments.

Q3: What are the critical safety precautions for handling this material?

Problem: 8-Bromooctanoic acid is a hazardous chemical.

Solution:
Personal Protective Equipment (PPE): Always wear appropriate PPE, including eyes
shields, face shields, gloves, and suitable protective clothing [1] [3].
Hazard Statements: The compound is corrosive and causes severe skin burns and eye

damage (Hazard Statement H314) [3].
Storage Class: It is classified as a Combustible, Corrosive hazardous material [1].

Experimental Handling & Storage Workflow

The following diagram outlines the standard procedure for storing and using 8-Bromooctanoic acid to

ensure its stability.
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Next Use

Click to download full resolution via product page

Frequently Asked Questions

Q: Can 8-Bromooctanoic acid be stored in a refrigerator at 4°C? A: Yes, refrigeration is acceptable and

can provide an additional safety margin, especially in warm laboratories. Ensure the container is tightly
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sealed to prevent absorption of moisture.

Q: Is this compound light-sensitive? Does it need to be stored in amber glass? A: The search results do

not specify light sensitivity as a major concern. However, as a general good practice for long-term storage of

organic compounds, protection from light is recommended.

Q: What is the shelf life of this product? A: When stored correctly in a cool, dry place, away from

incompatibilities, 8-Bromooctanoic acid is a stable compound and should have a long shelf life [3]. Always

inspect the material for any changes in physical state before use.

Q: Are there any special disposal considerations? A: Yes. Due to its corrosive nature and bromine content,

it must not be disposed of down the drain. Consult your institution's hazardous waste management guidelines

for proper disposal as halogenated organic waste.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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